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The quinoline ring system, a fusion of a benzene and a pyridine ring, represents a privileged

scaffold in medicinal chemistry. Its presence is a hallmark of numerous natural products,
pharmaceuticals, and functional materials, conferring a wide range of biological activities
including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1] Within this
important class of compounds, Methyl 2-chloroquinoline-5-carboxylate emerges as a highly
versatile and valuable building block for synthetic chemists. The strategic placement of a
reactive chloro group at the 2-position and a carboxylate ester at the 5-position provides two
distinct handles for molecular elaboration.[2]

This guide offers a comprehensive technical overview of Methyl 2-chloroquinoline-5-
carboxylate, delving into its molecular structure, physicochemical properties, and synthetic
utility. We will explore its reactivity, particularly the susceptibility of the C2-chloro group to
nucleophilic substitution, a feature that synthetic chemists exploit to construct diverse and
complex molecular architectures.[2] This document is intended to serve as a foundational
resource for researchers in drug discovery, medicinal chemistry, and materials science,
providing the necessary insights to leverage this compound's full potential in developing next-
generation therapeutics and advanced materials.
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Part 1: Molecular Identity and Physicochemical
Characteristics

A precise understanding of a molecule's fundamental properties is the cornerstone of its
application in research. Methyl 2-chloroquinoline-5-carboxylate is a distinct chemical entity
with the key identifiers and properties summarized below.

Structural and Molecular Formula

The molecule consists of a quinoline core chlorinated at the C2 position, with a methyl ester
group attached at the C5 position.

e Molecular Formula: C11HsCINO2[3][4]
o Systematic IUPAC Name: Methyl 2-chloroquinoline-5-carboxylate[3]
o Chemical Structure (2D):

(Image Source: PubChem CID 54592965)[3]

Key Identifiers and Properties

The following table consolidates the essential physicochemical data for Methyl 2-
chloroquinoline-5-carboxylate, providing a quick reference for experimental design and
computational modeling.
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Property Value Source(s)

CAS Number 1192569-38-2 [4][5]

Molecular Weight 221.64 g/mol [41[5]

Monoisotopic Mass 221.02435 Da [3]
COC(=0)C1=C2C=CC(=NC2=

SMILES [3]
cc=C1)Cl

KDYIUQAXLBVZEE-
InChlKey [3]
UHFFFAOYSA-N

Predicted XlogP 3.0 [3]

Polar Surface Area (PSA) 39.19 Az [5]

Part 2: Spectroscopic Profile - An Interpretive Guide

While specific spectra for this compound are proprietary to manufacturers, a detailed prediction
of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data
can be derived from its structure. This serves as a self-validating system for researchers
confirming its identity post-synthesis or upon purchase.[6][7]

'H NMR Spectroscopy (Predicted)

In a typical deuterated solvent like CDCls, the proton NMR spectrum is expected to show:

o Aromatic Protons (5H): Multiple signals between & 7.5 and 8.5 ppm. The specific coupling
patterns (doublets, triplets, doublets of doublets) will depend on the proton-proton
adjacencies around the quinoline ring system.

o Methyl Protons (3H): A sharp singlet around & 3.9-4.1 ppm, corresponding to the protons of
the methyl ester group (-COOCHSs).

3C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide key information about the carbon framework:
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e Carbonyl Carbon (1C): A signal in the downfield region, approximately & 165-170 ppm, for
the ester carbonyl carbon.

o Aromatic/Heteroaromatic Carbons (9C): A series of signals between & 120 and 150 ppm. The
carbon attached to the chlorine (C2) will be significantly influenced.

o Methyl Carbon (1C): A signal in the upfield region, typically around & 52-55 ppm, for the
methyl ester carbon.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is crucial for identifying key functional groups:

C=0 Stretch: A strong, sharp absorption band around 1720-1740 cm~1, characteristic of the
ester carbonyl group.[8]

C=N and C=C Stretch: Multiple bands in the 1500-1650 cm~* region, corresponding to the
vibrations of the quinoline ring system.

C-O Stretch: A distinct band in the 1100-1300 cm~?* range for the ester C-O bond.

C-ClI Stretch: A band in the fingerprint region, typically around 600-800 cm~1.

Mass Spectrometry (MS) (Predicted)

In an electron ionization (El) mass spectrum, the following would be expected:

e Molecular lon Peak (M*): A prominent peak at m/z 221, with an isotopic peak (M+2) at m/z
223 of approximately one-third the intensity, which is characteristic of a monochlorinated
compound.[3]

o Key Fragments: Common fragmentation patterns would include the loss of the methoxy
group (-*OCHs) to give a fragment at m/z 190, or the loss of the entire carbomethoxy group (-
*COOCHS:) resulting in a fragment at m/z 162.

Part 3: Synthesis and Chemical Reactivity
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The utility of Methyl 2-chloroquinoline-5-carboxylate stems from its accessibility through

established synthetic routes and its predictable reactivity, making it a cornerstone for building

molecular diversity.

Proposed Synthetic Workflow

A logical and common route to this compound involves the esterification of its corresponding

carboxylic acid precursor, 2-chloroquinoline-5-carboxylic acid.[9] This precursor can be

synthesized through multi-step sequences starting from simpler aromatic amines.

Step-by-Step Protocol: Esterification of 2-chloroquinoline-5-carboxylic acid

Reaction Setup: To a solution of 2-chloroquinoline-5-carboxylic acid (1.0 eq) in methanol
(MeOH, ~0.2 M), add a catalytic amount of concentrated sulfuric acid (H2SO4, ~5 mol%).

Heating: Heat the reaction mixture to reflux (approximately 65 °C).

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting material is consumed (typically 4-6 hours).

Workup: Cool the mixture to room temperature and remove the methanol under reduced
pressure.

Extraction: Redissolve the residue in an organic solvent like ethyl acetate and wash
sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCOs) to
neutralize the acid, followed by brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na2S0a), filter, and
concentrate the solvent in vacuo. The resulting crude product can be purified by column
chromatography on silica gel or by recrystallization to yield pure Methyl 2-chloroquinoline-
5-carboxylate.

Causality in Experimental Choices:

Methanol as Solvent and Reagent: Methanol serves as both the solvent and the nucleophile
for the Fischer esterification reaction. Using it in large excess drives the equilibrium towards
the product side.
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o Acid Catalysis: Sulfuric acid protonates the carbonyl oxygen of the carboxylic acid, making
the carbonyl carbon more electrophilic and susceptible to attack by the weakly nucleophilic

methanol.

e Aqueous Workup: The NaHCOs wash is critical to remove any unreacted carboxylic acid and
the sulfuric acid catalyst, preventing potential hydrolysis of the ester product during storage.

Proposed Synthesis of Methyl 2-chloroquinoline-5-carboxylate
Methanol (Solvent/Reagent)
Sulfuric Acid (Catalyst)

2-chloroquinoline-
5-carboxylic acid

Fischer Esterification Methyl 2-chloroquinoline-
(Reflux, 4-6h) 5-carboxylate

Click to download full resolution via product page

Caption: A workflow diagram for the synthesis via Fischer esterification.

Core Reactivity: A Gateway to Novel Derivatives

The chemical behavior of Methyl 2-chloroquinoline-5-carboxylate is dominated by the
electrophilic nature of the C2 position. The chlorine atom is an excellent leaving group, readily
displaced by a wide array of nucleophiles. This reactivity is the molecule's most significant
asset for drug development professionals.[2]

o Nucleophilic Aromatic Substitution (SnAr): The primary reaction pathway involves the attack
of nucleophiles (e.g., amines, alcohols, thiols) at the C2 position. This allows for the
straightforward introduction of diverse functional groups and the construction of extensive
compound libraries. For instance, reaction with various primary or secondary amines yields
2-aminoquinoline derivatives, a scaffold found in many bioactive compounds.
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Role as a Versatile Chemical Scaffold

Nucleophiles
Amines (R-NHz) |-+ | Alcohols (R-0H) |-+ [ Thiols R-sH) | |- - - Sz 2 EHEE I
: . : 5-carboxylate

" SaAr Reaction : SnAr Reactipn SnAr Reaction

Click to download full resolution via product page

Caption: Nucleophilic substitution at C2 enables diverse derivative synthesis.

Part 4: Applications in Research and Drug
Development

Methyl 2-chloroquinoline-5-carboxylate is not typically an end-product but rather a crucial
intermediate. Its value lies in its potential to serve as a starting point for molecules with
significant biological activity.

e Anticancer Drug Discovery: The quinoline core is integral to several kinase inhibitors used in
oncology. By reacting Methyl 2-chloroquinoline-5-carboxylate with various anilines or
other nitrogen-based heterocycles, researchers can synthesize libraries of compounds for
screening against cancer cell lines and specific kinase targets.

 Antiviral Research: Quinolines have shown promise as antiviral agents. Recently, 2-
chloroquinoline-based frameworks have been designed and synthesized as dual inhibitors of
SARS-CoV-2 main protease (MPro) and papain-like protease (PLPro), demonstrating the
scaffold's relevance in combating emerging viral threats.[2]
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» Antimalarial and Antimicrobial Agents: Historically, quinoline derivatives like chloroquine have
been mainstays in antimalarial therapy. The 2-chloroquinoline moiety provides a platform to
develop novel analogs aimed at overcoming drug resistance in parasites and bacteria.

Conclusion

Methyl 2-chloroquinoline-5-carboxylate is a quintessential example of a high-value synthetic
intermediate. Its well-defined molecular structure, predictable spectroscopic characteristics,
and, most importantly, its highly reactive C2-chloro group make it an indispensable tool for
medicinal chemists and materials scientists. By enabling facile access to a vast chemical space
of novel quinoline derivatives, this compound serves as a critical starting point in the quest for
new therapeutics to address pressing global health challenges, from cancer to infectious
diseases. Its strategic application in synthesis is a testament to the power of heterocyclic
chemistry in modern drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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